Cas no 125771-26-8 (1-Isoquinolinecarbonitrile)

1-Isoquinolinecarbonitrile structure
1-Isoquinolinecarbonitrile structure
Product Name:1-Isoquinolinecarbonitrile
CAS No:125771-26-8
MF:C10H6N2
MW:154.168041706085
CID:1103377
PubChem ID:306057
Update Time:2025-04-20

1-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarbonitrile
    • MFCD00134166
    • NSC203335
    • Isoquinaldonitrile
    • UNII-Y94LJ44YSD
    • DB-004631
    • NSC-203335
    • Maybridge1_002114
    • 125771-26-8
    • AB03726
    • isoquinoline-1-carbonitrile
    • AQ-776/40170967
    • EN300-25592
    • 1-isoquinoline carbonitrile
    • Y94LJ44YSD
    • SY034107
    • AM807134
    • DTXSID20308378
    • SR-01000635070-1
    • PS-5499
    • SCHEMBL251028
    • STK774048
    • Z212046230
    • BIDD:GT0021
    • CCG-45292
    • AKOS001295409
    • CS-0041586
    • HMS547I02
    • 1198-30-7
    • isoquinolinecarbonitrile
    • 1-Cyanoisoquinoline
    • NSC 203335
    • isoquinaldinic nitrile
    • 1-cyano-isoquinoline
    • isoquinoline-1-carbonitrile;1-CYANOISOQUINOLINE
    • 1-Isoquinolinecarbonitrile, 99%
    • W-205071
    • Inchi: 1S/C10H6N2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-6H
    • InChI Key: HJHXYSBRTVFEDD-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC=CC=2C=1C#N

Computed Properties

  • Exact Mass: 154.053098200g/mol
  • Monoisotopic Mass: 154.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.7Ų
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